![molecular formula C14H18N4O2 B2583985 3-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)imidazolidine-2,4-dione CAS No. 2324857-45-4](/img/structure/B2583985.png)
3-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The InChI code for “3-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)imidazolidine-2,4-dione” is1S/C8H13N3O2.ClH/c12-7-5-10-8 (13)11 (7)6-1-3-9-4-2-6;/h6,9H,1-5H2, (H,10,13);1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model. Physical And Chemical Properties Analysis
The compound “3-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)imidazolidine-2,4-dione” has a molecular weight of 219.67 .Scientific Research Applications
- Substituted piperidines can serve as building blocks for designing novel drugs due to their diverse chemical reactivity and biological activity .
- Researchers investigate the compound’s potential as an NLRP3 inflammasome inhibitor. By combining its structure with other pharmacophores, they aim to develop anti-inflammatory agents .
- The compound’s complex structure allows for various synthetic transformations. Scientists use it as a substrate in multicomponent reactions, cyclizations, and annulations to create diverse piperidine derivatives .
- Scientists assess the biological activity of piperidine-containing compounds. This compound’s pharmacological properties are studied to understand its potential therapeutic effects .
- Researchers explore different modifications to enhance the compound’s properties:
Drug Discovery and Medicinal Chemistry
Inflammation Modulation
Organic Synthesis
Biological Evaluation
Chemical Modulation Strategies
Versatile Material in Chemistry
properties
IUPAC Name |
3-[1-(pyridin-2-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c19-13-9-16-14(20)18(13)12-4-7-17(8-5-12)10-11-3-1-2-6-15-11/h1-3,6,12H,4-5,7-10H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRLIBTWIVAGGMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)CNC2=O)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-(Pyridin-2-ylmethyl)piperidin-4-yl)imidazolidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.